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Compound of Interest

Compound Name: Terpendole C

Cat. No.: B1681267 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Terpendole C. It includes detailed

operational procedures and disposal plans to ensure laboratory safety and proper chemical

handling.

I. Chemical and Safety Data
Terpendole C is an indole diterpene alkaloid that has been identified as a potent inhibitor of

acyl-coenzyme A:cholesterol acyltransferase (ACAT).[1][2] It is important to handle this

compound with care, following the safety precautions outlined below. While a specific Safety

Data Sheet (SDS) for Terpendole C is not publicly available, data from the closely related

compound Terpendole I and supplier information provide a strong basis for safe handling

procedures.

Chemical Properties:

Property Value Source

CAS Number 156967-65-6 [1]

Molecular Formula C₃₂H₄₁NO₅ [3]

Appearance Off-white solid [4]

Solubility
Soluble in ethanol, methanol,

and DMSO
[4]
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Safety Information Summary:

Hazard Statement Description GHS Code Source

Harmful if swallowed
May cause harm if

ingested.
H302

Harmful in contact

with skin

May cause harm if

absorbed through the

skin.

H312

Harmful if inhaled

May cause harm if

respiratory dust or

aerosols are inhaled.

H332

Note: Hazard codes are based on supplier information for Terpendole C. Further details are

extrapolated from the Safety Data Sheet for the related compound, Terpendole I.

II. Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Terpendole C to minimize exposure.

PPE Category Specification

Eye Protection Safety goggles with side-shields.

Hand Protection
Chemical-resistant protective gloves (e.g., nitrile

rubber).

Skin and Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection
A suitable respirator should be used if dust or

aerosols are generated.

III. Handling and Storage
Handling:

Avoid contact with eyes, skin, and clothing.[5]
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Avoid the formation of dust and aerosols.[5]

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Do not eat, drink, or smoke when using this product.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

Protect from direct sunlight and sources of ignition.[5]

For long-term stability, store at -20°C as a powder or at -80°C in a solvent.[5]

IV. First Aid Measures
In case of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[5]

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing. Seek

medical attention if irritation develops.[5]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.[5]

V. Accidental Release and Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.dcchemicals.com/msds/MSDS_DC49035.html
https://www.dcchemicals.com/msds/MSDS_DC49035.html
https://www.dcchemicals.com/msds/MSDS_DC49035.html
https://www.dcchemicals.com/msds/MSDS_DC49035.html
https://www.dcchemicals.com/msds/MSDS_DC49035.html
https://www.dcchemicals.com/msds/MSDS_DC49035.html
https://www.dcchemicals.com/msds/MSDS_DC49035.html
https://www.dcchemicals.com/msds/MSDS_DC49035.html
https://www.dcchemicals.com/msds/MSDS_DC49035.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release:

Evacuate Personnel: Evacuate personnel to a safe area.

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Wear appropriate PPE and contain the spill. For solid material, sweep up

and place in a suitable container for disposal. For solutions, absorb with an inert material

(e.g., vermiculite, sand, or earth) and place in a sealed container for disposal.[5]

Clean the Area: Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then

wash with soap and water.[5]

Disposal Plan:

Dispose of Terpendole C and any contaminated materials as hazardous waste.

All disposal practices must be in accordance with federal, state, and local regulations.

Do not allow the chemical to enter drains or waterways.[5]

It is recommended to use a licensed professional waste disposal service to dispose of this

material.

VI. Experimental Protocols
General Protocol for ACAT Inhibition Assay:

Terpendole C is a known inhibitor of Acyl-CoA:cholesterol acyltransferase (ACAT).[1][2] The

following is a general procedure for assessing its inhibitory activity in a cell-based assay.

Cell Culture: Culture a suitable cell line (e.g., J774 macrophages or HepG2 cells) in the

appropriate medium and conditions.

Compound Preparation: Prepare a stock solution of Terpendole C in a suitable solvent, such

as DMSO. Make serial dilutions to achieve the desired final concentrations for the assay.
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Treatment: Treat the cells with varying concentrations of Terpendole C. Include a vehicle

control (DMSO) and a positive control inhibitor.

Incubation: Incubate the cells with the compound for a predetermined period.

ACAT Activity Measurement: Measure ACAT activity using a suitable method. One common

method involves the use of a fluorescently labeled cholesterol analog (e.g., NBD-cholesterol)

which, upon esterification by ACAT, gets incorporated into lipid droplets and can be

quantified by fluorescence measurement.[6]

Data Analysis: Calculate the IC₅₀ value, which is the concentration of Terpendole C that

inhibits ACAT activity by 50%.

Quantitative Data:

Compound
IC₅₀ (in vitro
enzyme assay)

IC₅₀ (J774
macrophages)

Source

Terpendole C 2.1 µM 0.46 µM [1][2]

VII. Signaling Pathway and Workflow Diagrams
Mechanism of Action: ACAT Inhibition

Terpendole C inhibits the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT). This enzyme

is responsible for the esterification of cholesterol, converting it into cholesteryl esters for

storage in lipid droplets or for incorporation into lipoproteins. By inhibiting ACAT, Terpendole C
reduces the intracellular levels of cholesteryl esters.
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Caption: Inhibition of ACAT by Terpendole C.

Experimental Workflow for ACAT Inhibition Assay

The following diagram outlines the key steps in a cell-based assay to determine the inhibitory

effect of Terpendole C on ACAT activity.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1681267?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681267?utm_src=pdf-body
https://www.benchchem.com/product/b1681267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Execution

Analysis

1. Cell Seeding
(e.g., J774 macrophages)

2. Compound Preparation
(Terpendole C dilutions)

3. Cell Treatment

4. Incubation

5. Addition of
NBD-cholesterol

6. Fluorescence Measurement
(Lipid Droplet Formation)

7. Data Analysis
(Calculate IC50)

Click to download full resolution via product page

Caption: Cell-based ACAT inhibition assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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